Cas no 2219407-43-7 (methyl 3-amino-3-(1,2,4-thiadiazol-5-yl)cyclobutane-1-carboxylate)

• Product Name: methyl 3-amino-3-(1,2,4-thiadiazol-5-yl)cyclobutane-1-carboxylate
• CAS No: 2219407-43-7
• MF: C₈H₁₁N₃O₂S
• MW: 213.256839990616
• CID: 6326773
• PubChem ID: 165606070
• Update Time: 2025-05-21

methyl 3-amino-3-(1,2,4-thiadiazol-5-yl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-3-(1,2,4-thiadiazol-5-yl)cyclobutane-1-carboxylate
• 2219407-43-7
• EN300-1708045

• Inchi： 1S/C8H11N3O2S/c1-13-6(12)5-2-8(9,3-5)7-10-4-11-14-7/h4-5H,2-3,9H2,1H3
• InChI Key： CCWAOEHDUDYCAH-UHFFFAOYSA-N
• SMILES： S1C(C2(CC(C(=O)OC)C2)N)=NC=N1

Computed Properties

• Exact Mass: 213.05719778g/mol
• Monoisotopic Mass: 213.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 106Ų

Additional information on methyl 3-amino-3-(1,2,4-thiadiazol-5-yl)cyclobutane-1-carboxylate

Exploring the Potential of Methyl 3-amino-3-(1,2,4-thiadiazol-5-yl)cyclobutane-1-carboxylate (CAS No. 2219407-43-7) in Modern Pharmaceutical Research

The compound methyl 3-amino-3-(1,2,4-thiadiazol-5-yl)cyclobutane-1-carboxylate (CAS No. 2219407-43-7) has garnered significant attention in recent years due to its unique structural features and potential applications in drug discovery. As researchers delve deeper into the realm of heterocyclic chemistry, this molecule stands out for its 1,2,4-thiadiazole moiety and cyclobutane ring, which are increasingly recognized for their bioactivity and versatility in medicinal chemistry. The growing interest in small molecule therapeutics and targeted drug design has further highlighted the importance of such structurally diverse compounds.

One of the most compelling aspects of methyl 3-amino-3-(1,2,4-thiadiazol-5-yl)cyclobutane-1-carboxylate is its potential role in addressing current challenges in antibiotic resistance and antiviral research. With the global health community prioritizing the development of novel antimicrobial agents, the 1,2,4-thiadiazole scaffold has shown promise in inhibiting bacterial enzymes and viral replication pathways. Recent studies have explored its derivatives as potential broad-spectrum agents, particularly in the context of emerging infectious diseases, making this compound a subject of intense investigation in infectious disease research.

From a synthetic chemistry perspective, the preparation of methyl 3-amino-3-(1,2,4-thiadiazol-5-yl)cyclobutane-1-carboxylate (CAS No. 2219407-43-7) involves innovative approaches to cyclobutane ring formation and heterocyclic coupling reactions. These methodologies are particularly relevant in the current landscape of green chemistry and sustainable synthesis, where researchers are seeking more efficient and environmentally friendly routes to complex molecules. The compound's synthesis often serves as a case study in atom economy and catalytic processes, aligning with the pharmaceutical industry's push toward greener manufacturing practices.

In the field of central nervous system (CNS) drug development, the structural features of methyl 3-amino-3-(1,2,4-thiadiazol-5-yl)cyclobutane-1-carboxylate have shown potential for crossing the blood-brain barrier, making it an interesting candidate for neuroprotective agents and neuromodulators. With increasing focus on neurodegenerative diseases and mental health disorders, researchers are examining how modifications to this core structure might yield compounds with improved pharmacokinetic properties and target selectivity for neurological targets.

The structure-activity relationship (SAR) studies of methyl 3-amino-3-(1,2,4-thiadiazol-5-yl)cyclobutane-1-carboxylate derivatives have revealed intriguing possibilities in cancer therapeutics. The combination of the 1,2,4-thiadiazole ring with the strained cyclobutane system appears to confer unique interactions with various molecular targets in oncology, including protein kinases and DNA repair enzymes. This has led to its inclusion in several high-throughput screening programs aimed at identifying novel anticancer leads with improved specificity and reduced side effects.

Recent advances in computational chemistry and molecular modeling have further enhanced our understanding of methyl 3-amino-3-(1,2,4-thiadiazol-5-yl)cyclobutane-1-carboxylate's potential. Virtual screening techniques and docking studies have predicted favorable interactions with various biological targets, accelerating its investigation in drug repurposing efforts. These computational approaches, combined with experimental validation, are helping to identify new therapeutic applications for this versatile scaffold beyond its initial indications.

The pharmaceutical industry's growing emphasis on fragment-based drug discovery has positioned methyl 3-amino-3-(1,2,4-thiadiazol-5-yl)cyclobutane-1-carboxylate as an attractive molecular fragment for library development. Its balanced physicochemical properties and multiple points for structural modification make it particularly valuable in the design of focused libraries for hit identification and optimization. This approach aligns well with current trends in precision medicine and personalized therapeutics, where tailored molecular solutions are increasingly sought.

Quality control and analytical characterization of methyl 3-amino-3-(1,2,4-thiadiazol-5-yl)cyclobutane-1-carboxylate (CAS No. 2219407-43-7) have benefited from advancements in analytical techniques such as HPLC-MS and NMR spectroscopy. These methods are crucial for ensuring compound purity and stability, especially as regulatory requirements for pharmaceutical intermediates become more stringent. The development of robust analytical methods for this compound serves as a model for similar heterocyclic systems in drug development pipelines.

Looking forward, the investigation of methyl 3-amino-3-(1,2,4-thiadiazol-5-yl)cyclobutane-1-carboxylate continues to evolve with emerging technologies in chemical biology and proteomics. Its application in target identification studies and chemical probe development demonstrates how small molecules can serve as valuable tools for understanding complex biological systems. As research progresses, this compound may provide critical insights into novel biological pathways and therapeutic mechanisms, further expanding its potential impact on human health.